Cas no 3193-62-2 (benzyl(1-phenylethyl)amine)

• Product Name: benzyl(1-phenylethyl)amine
• CAS No: 3193-62-2
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• MDL: MFCD00078747
• CID: 305109
• PubChem ID: 519427
• Update Time: 2025-09-18

benzyl(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-phenylethanamine
• Benzenemethanamine, a-methyl-N-(phenylmethyl)-
• (1S)-N-(1-Phenylethyl)-benzylamine
• (S)-N-benzyl-1-phenylethanamine
• benzyl-1-phenylethylamine
• N-BENZYL-1-PHENYLETHYLAMINE
• N-benzyl-D-phenylethylamine
• N-benzyl-l-phenylethylamine
• benzyl(1-phenylethyl)amine
• (RS)-N-BENZYL-N-(.ALPHA.-METHYLBENZYL)AMINE
• N-BENZYL-N-(.ALPHA.-METHYLBENZYL)AMINE
• DIBENZYLAMINE, .ALPHA.-METHYL-
• AKOS016346265
• EN300-33068
• 3193-62-2
• SCHEMBL29560
• CS-0450945
• FT-0605344
• alpha-Methyldibenzylamine
• Oprea1_075660
• UNII-VY6H262FHM
• BENZENEMETHANAMINE, .ALPHA.-METHYL-N-(PHENYLMETHYL)-
• N-benzyl-1-phenylethan-1-amine
• SB79367
• SY017539
• Z57459594
• (R)-(+)-N-Benzyl-.alpha.-methylbenzylamine
• SY168884
• AB01317131-02
• .ALPHA.-METHYLDIBENZYLAMINE
• FT-0605107
• (+/-)-N-Benzyl-1-phenylethylamine
• N-Benzyl-1-phenylethanamine #
• (+)-N-Benzyl-.alpha.-phenethylamine
• Benzyl-(1-phenylethyl)amine
• .ALPHA.-METHYL-N-(PHENYLMETHYL)BENZENEMETHANAMINE
• N-Benzyl-N-(alpha-methylbenzyl)amine
• N-benzyl-N-(1-phenylethyl)amine
• AKOS000225980
• MFCD00078747
• NCGC00321930-01
• SB79020
• Benzenemethanamine, alpha-methyl-N-(phenylmethyl)-
• alpha-Methyl-N-(phenylmethyl)benzenemethanamine
• DTXSID60334015
• (RS)-N-Benzyl-N-(alpha-methylbenzyl)amine
• Dibenzylamine, alpha-methyl-
• DTXSID30864778
• 2-AMINO-6-CHLOROTOLUENEHYDROCHLORIDE
• SY017540
• (+/-)-N-BENZYL-.ALPHA.-METHYLBENZYLAMINE
• N-benzyl-alpha-phenylethanamine
• D95800
• VY6H262FHM
• (+/-)-N-Benzyl-alpha-methylbenzylamine
• AS-59226
• Benzyl-(1-phenyl-ethyl)-amine
• AC-23810
• DB-018089
• (R)-(+)-N-Benzyl-alpha-methylbenzylamine
• DB-266105
• DB-015890
• DB-371398
• STL119878

• MDL： MFCD00078747
• Inchi： 1S/C15H17N/c1-13(15-10-6-3-7-11-15)16-12-14-8-4-2-5-9-14/h2-11,13,16H,12H2,1H3
• InChI Key： ZYZHMSJNPCYUTB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.13600
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.92830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines